Cas no 78358-24-4 (3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid)

• Product Name: 3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid
• CAS No: 78358-24-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD30500783
• CID: 5232524
• PubChem ID: 12672227
• Update Time: 2026-03-07

3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-formyl-1-(1-methylethyl)-
• 3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid

• MDL： MFCD30500783
• Inchi： 1S/C13H13NO3/c1-8(2)14-11-6-4-3-5-9(11)10(7-15)12(14)13(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key： FFASIDNXSVCVQP-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2=C(C=CC=C2)C(C=O)=C1C(O)=O

Additional information on 3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid

Introduction to 3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid (CAS No. 78358-24-4) and Its Emerging Applications in Chemical Biology

3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid, identified by the chemical identifier CAS No. 78358-24-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and pharmaceutical relevance. The presence of both a formyl group and an alkylation at the 1-position of the indole ring, coupled with a carboxylic acid functionality at the 2-position, endows this molecule with unique chemical properties that make it a valuable scaffold for synthetic and medicinal chemistry applications.

The formyl group (–CHO) is a highly reactive functional handle that facilitates various transformations, including condensation reactions with amines to form Schiff bases, oxidation to yield oxime derivatives, or reduction to form primary alcohols. These reactivities make 3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The propan-2-yl substituent (isobutyl group) introduces steric and electronic influences that can modulate the compound's interactions with biological targets, making it an attractive candidate for structure-activity relationship (SAR) studies.

The carboxylic acid moiety at the 2-position of the indole ring further enhances the compound's potential utility. Carboxylic acids are well-known for their ability to engage in hydrogen bonding, both as donors and acceptors, which can be exploited in designing molecules with improved binding affinity to biological receptors. Additionally, this functional group allows for further derivatization via esterification, amidation, or other carboxylate-based reactions, expanding the synthetic possibilities.

In recent years, there has been growing interest in indole derivatives as pharmacophores due to their broad spectrum of biological activities. Indoles are known to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties, among others. The specific substitution pattern of 3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid positions it as a promising candidate for investigating these effects further. For instance, studies have shown that indole derivatives can modulate enzyme activity by binding to heme-containing proteins or interacting with transcription factors.

One particularly compelling area of research involves the exploration of 3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid as a precursor in the development of small-molecule inhibitors targeting oncogenic pathways. Recent advances in cancer research have highlighted the importance of inhibiting specific kinases or transcription factors that drive tumor growth and progression. The formyl group on this compound provides an ideal site for covalent bond formation with key residues in protein targets, potentially leading to the discovery of novel chemotherapeutic agents.

Moreover, the alkylation at the 1-position of the indole ring has been strategically employed to enhance binding interactions with biological macromolecules. Alkyl-substituted indoles often exhibit improved solubility and bioavailability compared to their unsubstituted counterparts, which is crucial for pharmaceutical applications. The propan-2-yl group specifically imparts a balance between hydrophobicity and flexibility, allowing the molecule to adopt optimal conformations during binding.

Recent computational studies have also shed light on the molecular recognition capabilities of 3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid. Molecular docking simulations have demonstrated its potential for interaction with various protein targets, including those implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to dock effectively into binding pockets suggests its utility as a lead compound for further optimization.

The synthesis of 3-formyl-1-(propan-2-yl)-1H-indole-2-carboxylic acid can be achieved through multiple pathways, each offering distinct advantages depending on scalability and purity requirements. One common approach involves the condensation of propanal with an appropriately substituted indole derivative followed by oxidation and carboxylation steps. Alternative methods may employ catalytic processes or transition-metal-catalyzed reactions to achieve higher yields and selectivity.

In conclusion,3-formyl-1-(propan-2-y)-1H-indole -carb oxylic aci d (CAS No . 78358 -24 -4) represents a structurally fascinating molecule with significant potential in chemical biology and drug discovery . Its unique combination of functional groups , coupled wi th recent advances i n molecular design an d synthetic chemistry , positions i t as a valuable scaffold f or future stu dies . As researc h conti nues t o uncover new biologic al funct ions an d therapeutic app licati ons , thi s compoun d is poised t o play an imp ortant role i n shaping t he future o f medic ine . p >